Cas no 1642814-75-2 (1-Ethyl-4,5-diiodo-1H-imidazole)

• Product Name: 1-Ethyl-4,5-diiodo-1H-imidazole
• CAS No: 1642814-75-2
• MF: C₅H₆I₂N₂
• MW: 347.923485279083
• CID: 5151843
• Update Time: 2025-06-09

1-Ethyl-4,5-diiodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4,5-diiodo-1H-imidazole
• 1H-Imidazole, 1-ethyl-4,5-diiodo-

• Inchi： 1S/C5H6I2N2/c1-2-9-3-8-4(6)5(9)7/h3H,2H2,1H3
• InChI Key： VSCDDQPDPJYKHB-UHFFFAOYSA-N
• SMILES： C1N(CC)C(I)=C(I)N=1

Additional information on 1-Ethyl-4,5-diiodo-1H-imidazole

Introduction to 1-Ethyl-4,5-diiodo-1H-imidazole (CAS No. 1642814-75-2)

1-Ethyl-4,5-diiodo-1H-imidazole, with the CAS number 1642814-75-2, is a specialized compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of imidazoles, which are known for their versatile biological activities and chemical reactivity.

The molecular structure of 1-Ethyl-4,5-diiodo-1H-imidazole consists of an imidazole ring substituted with an ethyl group at the 1-position and two iodine atoms at the 4 and 5 positions. The presence of these iodine atoms imparts significant halogen bonding capabilities and enhances the compound's reactivity and solubility properties. These characteristics make it a valuable intermediate in the synthesis of more complex molecules and a promising candidate for various applications.

In the realm of medicinal chemistry, 1-Ethyl-4,5-diiodo-1H-imidazole has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-Ethyl-4,5-diiodo-1H-imidazole exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 1-Ethyl-4,5-diiodo-1H-imidazole has also shown promise in materials science. Its unique electronic properties and halogen bonding capabilities make it a suitable candidate for the development of functional materials, such as organic semiconductors and luminescent materials. Research in this area has demonstrated that compounds like 1-Ethyl-4,5-diiodo-1H-imidazole can be used to enhance the performance of organic electronic devices, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

The synthesis of 1-Ethyl-4,5-diiodo-1H-imidazole typically involves a multi-step process that begins with the formation of an imidazole ring followed by substitution reactions to introduce the ethyl and iodine groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-aminoethyl iodide with glyoxal under basic conditions to form the imidazole ring, followed by further iodination steps to achieve the desired substitution pattern.

In terms of safety and handling, it is important to note that while 1-Ethyl-4,5-diiodo-1H-imidazole is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials.

The future prospects for 1-Ethyl-4,5-diiodo-1H-imidazole are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As more studies are conducted and new derivatives are synthesized, it is likely that 1-Ethyl-4,5-diiodo-1H-imidazole will play an increasingly important role in advancing our understanding of chemical biology and materials science.